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Compound of Interest

Compound Name:
1-(5-Acetyl-2,4-

dimethoxyphenyl)ethanone

CAS No.: 3098-67-7

Cat. No.: B1586726

Get Quote

A Note to the Reader:

The initial goal of this technical guide was to provide an in-depth analysis of the physical

characteristics of 1-(5-Acetyl-2,4-dimethoxyphenyl)ethanone. However, a comprehensive

search of public chemical databases and scientific literature has revealed a significant lack of

available data for this specific compound.

To fulfill the core requirements of providing a structured, in-depth technical guide for

researchers, this document will instead focus on a closely related and well-characterized

analogue: 1-(2,4-Dimethoxyphenyl)ethanone (also known as 2',4'-Dimethoxyacetophenone).

This molecule shares the foundational 2,4-dimethoxyacetophenone scaffold and serves as an

excellent model to demonstrate the rigorous experimental and analytical methodologies

required for the characterization of novel compounds. The principles, protocols, and data

interpretation frameworks detailed herein are directly applicable to the study of the originally

requested compound, should it be synthesized and characterized in the future.
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Compound Identification and Molecular Structure
The foundational step in any chemical analysis is the unambiguous identification of the

compound in question. This involves correlating its chemical name with its structure, molecular

formula, and unique identifiers.

IUPAC Name: 1-(2,4-Dimethoxyphenyl)ethanone[1] Synonyms: 2',4'-Dimethoxyacetophenone,

4-Acetyl-1,3-dimethoxybenzene, Resacetophenone dimethyl ether[1][2] CAS Number: 829-20-

9[1][2]

The molecular formula is determined to be C₁₀H₁₂O₃, corresponding to a molecular weight of

180.20 g/mol .[1][2][3] This information is critical for mass spectrometry analysis and for

stoichiometric calculations in synthetic applications.

The structural arrangement, consisting of an acetophenone core with two methoxy groups at

the C2 and C4 positions of the benzene ring, is depicted below.

Caption: Figure 1: Chemical Structure of 1-(2,4-Dimethoxyphenyl)ethanone

Physicochemical Properties
The bulk physical properties of a compound are dictated by its molecular structure and

intermolecular forces. These characteristics are essential for handling, storage, purification,

and formulation.

Property Value Source(s)

Appearance White crystalline powder [4]

Molecular Formula C₁₀H₁₂O₃ [1][2][3]

Molecular Weight 180.20 g/mol [1][2][3]

Melting Point 37-42 °C [4]

Solubility
Good solubility in organic

solvents
[4]

Storage Store at 0-8 °C [4]
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The relatively low melting point indicates that the crystalline lattice is not as tightly bound as

more polar or higher molecular weight solids. Its solubility in organic solvents is expected due

to the largely nonpolar aromatic ring and the ether linkages, making it suitable for a wide range

of organic reactions.[4]

Spectroscopic and Analytical Characterization
Spectroscopic analysis provides a fingerprint of the molecule, allowing for definitive structural

confirmation and purity assessment. A multi-technique approach is essential for a self-

validating system of characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy probes the magnetic properties of atomic nuclei (typically ¹H and

¹³C) to provide detailed information about the molecular structure, connectivity, and chemical

environment of atoms. The chemical shift (δ) of a nucleus is highly sensitive to the electron

density around it, allowing for the differentiation of atoms in unique positions.

Experimental Protocol: ¹H NMR Sample Preparation and Acquisition

Sample Preparation: Accurately weigh 5-10 mg of the solid 1-(2,4-

dimethoxyphenyl)ethanone into a clean, dry vial.

Solvation: Add approximately 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d,

CDCl₃). Add a small amount of an internal standard (e.g., Tetramethylsilane, TMS, at 0.03%

v/v) for chemical shift referencing (δ = 0.00 ppm).

Homogenization: Securely cap the vial and vortex until the sample is completely dissolved.

Transfer: Using a Pasteur pipette, transfer the clear solution into a clean, dry 5 mm NMR

tube.

Data Acquisition:

Insert the NMR tube into the spectrometer.

Lock the spectrometer onto the deuterium signal of the solvent.
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Shim the magnetic field to optimize homogeneity and spectral resolution.

Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 32 scans, 1-

second relaxation delay).

Caption: Figure 2: Workflow for NMR Spectroscopic Analysis

Expected Spectral Data: The ¹H NMR spectrum is expected to show distinct signals

corresponding to the aromatic protons and the protons of the acetyl and methoxy groups. The

chemical shifts are influenced by the electron-donating methoxy groups and the electron-

withdrawing acetyl group.

Proton Assignment
Expected Chemical
Shift (δ, ppm)

Multiplicity Integration

-COCH₃ ~2.5 - 2.6 Singlet 3H

-OCH₃ (C2 or C4) ~3.8 - 3.9 Singlet 3H

-OCH₃ (C4 or C2) ~3.8 - 3.9 Singlet 3H

Aromatic H (H3, H5,

H6)
~6.4 - 7.8 Multiplet 3H

Note: Specific aromatic proton assignments require more advanced 2D NMR techniques but

will fall within the indicated range.

Infrared (IR) Spectroscopy
Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which

causes vibrations of the chemical bonds (e.g., stretching, bending). The frequency of

absorption is characteristic of the type of bond and its environment, making it an excellent tool

for identifying functional groups.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

Instrument Preparation: Ensure the ATR crystal (e.g., diamond) is clean by wiping it with a

solvent such as isopropanol and allowing it to dry completely.
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Background Scan: Record a background spectrum of the empty ATR stage. This is crucial to

subtract the spectral contributions of air (CO₂ and H₂O).

Sample Application: Place a small amount of the solid 1-(2,4-dimethoxyphenyl)ethanone

powder directly onto the ATR crystal.

Pressure Application: Lower the ATR press arm to ensure firm and even contact between the

sample and the crystal.

Data Acquisition: Acquire the IR spectrum, typically by co-adding 16 or 32 scans over a

range of 4000-400 cm⁻¹.

Cleaning: Clean the crystal thoroughly after the measurement.

Expected Spectral Data: The IR spectrum will be dominated by absorptions from the carbonyl

group and the aromatic ring.

Functional Group Vibration Type
Expected Wavenumber
(cm⁻¹)

C=O (Aryl Ketone) Stretch 1660 - 1700

C=C (Aromatic) Stretch 1500 - 1600

C-O (Aryl Ether) Stretch 1200 - 1275 (asymmetric)

C-H (sp²) Stretch 3000 - 3100

C-H (sp³) Stretch 2850 - 3000

The strong absorption in the 1660-1700 cm⁻¹ region is a definitive indicator of the conjugated

ketone functional group, a key structural feature of the molecule.

Mass Spectrometry (MS)
Principle: Mass spectrometry ionizes molecules and separates them based on their mass-to-

charge ratio (m/z). It provides the exact molecular weight of the compound and, through

fragmentation analysis, offers clues about its structure.
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Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a volatile

organic solvent like dichloromethane or ethyl acetate.

GC Method:

Injector: Set to a high temperature (e.g., 250 °C) to ensure rapid volatilization.

Column: Use a nonpolar capillary column (e.g., DB-5ms).

Oven Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp

the temperature at a steady rate (e.g., 10 °C/min) up to a final temperature of 280 °C.

MS Method (Electron Ionization - EI):

Ion Source: Use standard 70 eV electron ionization.

Mass Analyzer: Scan a mass range from m/z 40 to 400.

Analysis: Inject a small volume (1 µL) of the sample into the GC. The compound will travel

through the column, separate from any impurities, and enter the mass spectrometer to be

analyzed.

Expected Mass Spectrum:

Molecular Ion (M⁺•): A prominent peak should be observed at m/z = 180, corresponding to

the molecular weight of C₁₀H₁₂O₃.

Key Fragments: A characteristic fragment is the acylium ion [M-CH₃]⁺ at m/z = 165, resulting

from the loss of a methyl radical from the acetyl group. This is a very common and

diagnostically significant fragmentation pattern for methyl ketones.

Conclusion
This guide has outlined the essential physical characteristics and a comprehensive analytical

workflow for the characterization of 1-(2,4-dimethoxyphenyl)ethanone. Through a combination

of physicochemical measurements and spectroscopic techniques (NMR, IR, and MS), a self-
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validating data package can be generated to confirm the identity, structure, and purity of the

compound. The methodologies described herein provide a robust framework for researchers

and drug development professionals engaged in the synthesis and analysis of novel

acetophenone derivatives and other related small molecules.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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